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Compound of Interest

Compound Name: 2-(Bromomethyl)benzaldehyde

Cat. No.: B049007

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This guide provides essential, immediate safety and
logistical information for handling 2-(Bromomethyl)benzaldehyde, including detailed
operational and disposal plans.

WARNING: 2-(Bromomethyl)benzaldehyde is a hazardous chemical. It is harmful if
swallowed, inhaled, or in contact with skin.[1] It causes skin irritation and serious eye irritation,
and may cause respiratory irritation.[1] Some sources indicate it can cause severe skin burns
and eye damage.[2][3][4] Strict adherence to safety protocols is crucial.

Quantitative Data Summary

A comprehensive understanding of a chemical's properties is the foundation of safe handling.
The following table summarizes key quantitative data for 2-(Bromomethyl)benzaldehyde.

Property Value Source
Molecular Formula CsH7BrO PubChem[1]
Molecular Weight 199.04 g/mol PubChem[1]
CAS Number 60633-91-2 PubChem[1]
Appearance Solid, Powder Biosynth[3]
Melting Point 95 °C Biosynth[3]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-

(Bromomethyl)benzaldehyde to minimize exposure and ensure personal safety.

Equipment

Specification

Rationale

Eye Protection

Tightly fitting safety goggles or
a face shield.[2][5]

Protects against dust,
splashes, and vapors that can

cause serious eye damage.

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton).[6]

Prevents skin contact, which
can cause irritation or burns.
Gloves must be inspected

before use.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator.[2][3] Use a full-face
respirator if exposure limits are
exceeded or irritation is

experienced.[5]

Protects against inhalation of
harmful dust and vapors that

can cause respiratory irritation.

Body Protection

A lab coat, chemical-resistant

clothing, or coveralls.[3][5]

Provides a barrier against
accidental spills and contact
with the skin.

Operational Plan: Handling 2-
(Bromomethyl)benzaldehyde

A systematic approach to handling hazardous chemicals is essential. The following three-stage

plan provides a step-by-step guide for the safe handling of 2-(Bromomethyl)benzaldehyde.

1. Pre-Handling Preparations

 Information Review: Thoroughly read and understand the Safety Data Sheet (SDS) for 2-

(Bromomethyl)benzaldehyde.
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Work Area Setup: Ensure a well-ventilated work area, preferably a chemical fume hood.[2]
The area should be clean and free of clutter.

Emergency Equipment: Confirm that a safety shower and eyewash station are readily
accessible and in good working order.[3][7]

PPE Check: Inspect all required PPE for integrity and proper fit before entering the work
area.

Spill Kit: Have a chemical spill kit readily available that is appropriate for halogenated organic
compounds.

. Handling Procedure
Personal Protection: Don all required PPE before handling the chemical.
Weighing and Transfer:
o Handle the solid chemical carefully to avoid the formation of dust and aerosols.[5]
o If weighing is necessary, do so within the fume hood.

o Use a spatula or other appropriate tool for transfers. Avoid scooping directly from the
container with weighing paper.

In Solution:

o When dissolving the solid, add it slowly to the solvent to avoid splashing.
o If the process generates heat, use an ice bath for cooling.

General Handling:

o Keep the container tightly closed when not in use.[2][7]

o Avoid contact with skin, eyes, and clothing.[3][5]

o Do not eat, drink, or smoke in the handling area.[2][8]
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3. Post-Handling and Disposal
» Decontamination:
o Thoroughly clean the work area after handling is complete.
o Wipe down all surfaces with an appropriate cleaning agent.
» Waste Disposal:

o Collect all waste material, including contaminated gloves, wipes, and empty containers, in
a designated, properly labeled hazardous waste container.[5]

o The waste container should be a suitable, closed container.[5]

o Dispose of the waste in accordance with all local, state, and federal regulations for
halogenated organic compounds.[5]

e PPE Removal:

o Remove PPE in the correct order to avoid self-contamination. Generally, gloves are
removed last.

o Wash hands thoroughly with soap and water after removing all PPE.[5]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for safely handling 2-
(Bromomethyl)benzaldehyde.

Workflow for handling 2-(Bromomethyl)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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